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Compound of Interest

Compound Name: 3-Benzyloxazolidine

Cat. No.: B084538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Benzyloxazolidine, a

heterocyclic compound with potential applications in synthetic chemistry and drug discovery.

This document details its chemical and physical properties, synthesis, reactivity, and safety

information.

Core Properties of 3-Benzyloxazolidine
3-Benzyloxazolidine, also known as 3-(Phenylmethyl)oxazolidine, is a colorless to light yellow

liquid. Its fundamental properties are summarized in the table below for quick reference.
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Property Value Reference

CAS Number 13657-16-4 [1][2]

Molecular Formula C₁₀H₁₃NO [1][2]

Molecular Weight 163.22 g/mol [1][2]

Physical State Liquid (at 20°C) [1]

Appearance
Colorless to Light yellow clear

liquid
[1]

Boiling Point 127 °C at 18 mmHg [1]

Purity >98.0% (GC) [1]

Storage Temperature

Room temperature

(recommended in a cool, dark

place <15°C)

[1]

Storage Conditions
Store under inert gas; Air

sensitive
[1]

Synthesis and Reactivity
The synthesis of the 3-benzyloxazolidine ring system is a key step in the development of

various biologically active molecules. While a specific, detailed protocol for 3-
Benzyloxazolidine was not found in the immediate search, a general and chemically sound

method involves the condensation of N-benzylethanolamine with a formaldehyde equivalent.

A plausible synthetic workflow is outlined below:
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Starting Materials

Reaction Product

N-Benzylethanolamine

Condensation Reaction
(with removal of water)

Formaldehyde (or equivalent)

3-Benzyloxazolidine

Click to download full resolution via product page

Caption: General synthetic workflow for 3-Benzyloxazolidine.

Experimental Protocol: General Synthesis of
Oxazolidines
The following is a generalized experimental protocol for the synthesis of oxazolidines from β-

amino alcohols and aldehydes, which can be adapted for 3-Benzyloxazolidine.

Materials:

N-benzylethanolamine (1.0 eq)

Formaldehyde (or paraformaldehyde) (1.1 eq)

Toluene (or another suitable aprotic solvent)

Dean-Stark apparatus

Catalytic amount of p-toluenesulfonic acid (optional)

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

N-benzylethanolamine and toluene.
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Add formaldehyde (or paraformaldehyde) and a catalytic amount of p-toluenesulfonic acid to

the flask.

Heat the reaction mixture to reflux and continue heating until the theoretical amount of water

has been collected in the Dean-Stark trap.

Cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

The crude product can be purified by vacuum distillation or column chromatography.

Applications in Drug Development
The oxazolidine and, more specifically, the related oxazolidinone ring systems are important

scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. While the direct

biological activity of 3-Benzyloxazolidine is not extensively documented, its derivatives have

been investigated for various therapeutic applications.

Antihyperglycemic Activity: Derivatives of 3-benzyl-2-phenyl-4(5H)-(substituted

phenylhydrazino)-1,3-oxazolidines have been synthesized and evaluated for their

antihyperglycemic properties.[3]

Antimicrobial and Antifungal Activity: The oxazolidine ring is a core component of several

antimicrobial agents. Novel synthesized 3-benzyl-2-(4'-substituted phenyl)-4(5H)-(4''-

nitrophenyl amino)-1,3-oxazolidines have shown inhibitory activity against various bacteria

and fungi.

Anticancer Potential: The broader class of oxazolidine derivatives has been explored for

anticancer properties.

The primary role of 3-Benzyloxazolidine in drug development is likely as a versatile building

block for the synthesis of more complex and biologically active molecules.

Mechanism of Action of Related Oxazolidinone
Antibiotics
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While 3-Benzyloxazolidine is an oxazolidine, the closely related oxazolidinone class of

antibiotics has a well-defined mechanism of action. They are protein synthesis inhibitors that

act on an early stage of translation. This mechanism is distinct from many other classes of

antibiotics.
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Caption: Mechanism of action of oxazolidinone antibiotics.

Safety and Handling
3-Benzyloxazolidine is classified as acutely toxic if swallowed. Standard laboratory safety

precautions should be observed when handling this compound.
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Hazard Information Precautionary Statements

GHS Pictogram: GHS07 (Exclamation Mark) P264: Wash skin thoroughly after handling.

Signal Word: Warning
P270: Do not eat, drink or smoke when using

this product.

Hazard Statements: H302 (Harmful if

swallowed)

P301 + P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P501: Dispose of contents/container to an

approved waste disposal plant.

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and eye/face protection.

Use in a well-ventilated area or under a fume hood.

In case of exposure:

If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

If on skin: Wash with plenty of water.

If in eyes: Rinse cautiously with water for several minutes.

For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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